Cas no 802003-61-8 (Butanoic acid,3-amino-3-methyl-2-(1-methylethyl)-)

• Product Name: Butanoic acid,3-amino-3-methyl-2-(1-methylethyl)-
• CAS No: 802003-61-8
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• CID: 713096
• Update Time: 2024-02-04

Butanoic acid,3-amino-3-methyl-2-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,3-amino-3-methyl-2-(1-methylethyl)-
• Butyricacid, 3-amino-2-isopropyl-3-methyl- (8CI)
• Butyric acid, 3-amino-2-isopropyl-3-methyl- (8CI)

• Inchi： 1S/C8H17NO2/c1-5(2)6(7(10)11)8(3,4)9/h5-6H,9H2,1-4H3,(H,10,11)
• InChI Key： BWHQGRUDVWIZFI-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(C(C)C)C(N)(C)C

Computed Properties

• Exact Mass: 159.126
• Monoisotopic Mass: 159.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3A^2